Ethyl 1-((3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)sulfonyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)sulfonyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H26N2O5S/c1-2-27-20(24)14-7-10-21(11-8-14)28(25,26)17-12-15-4-3-9-22-18(23)6-5-16(13-17)19(15)22/h12-14H,2-11H2,1H3
• InChI Key: WBXGROSTXWRNGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=CC3=C4C(=C2)CCC(=O)N4CCC3
• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a piperidine ring and a quinoline ring. These structures are common in many biologically active compounds, including pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It contains a hexahydropyrido[3,2,1-ij]quinolin-9-yl ring and a piperidine ring, both of which are types of heterocyclic compounds. Heterocyclic compounds are often found in biologically active molecules, including many drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be predicted from its structure. For example, the presence of polar functional groups (like sulfonyl and carboxylate) suggests that the compound might have good solubility in polar solvents.

Scientific Research Applications

Antiviral Activity

• Researchers have explored derivatives of this compound for their antiviral potential. .
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Anti-HIV Properties

• Imidazole-containing compounds, including those related to our target molecule, have been studied for their anti-HIV-1 activity. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and cannot be predicted from the compound’s structure alone.

Safety and Hazards

The safety and hazards associated with a compound depend on many factors, including its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide an accurate assessment.

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties, reactivity, and potential biological activity. It could also involve modifying its structure to enhance its properties or activity.